Cas no 1444368-20-0 (5-chloro-2-(2-ethylbutoxy)benzaldehyde)

5-chloro-2-(2-ethylbutoxy)benzaldehyde structure
1444368-20-0 structure
Product Name:5-chloro-2-(2-ethylbutoxy)benzaldehyde
CAS No:1444368-20-0
MF:C13H17ClO2
MW:240.725883245468
CID:2132655
Update Time:2023-11-19

5-chloro-2-(2-ethylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-(2-ethylbutoxy)Benzaldehyde
    • QZUGUWSSLSAFJH-UHFFFAOYSA-N
    • 5-Chloro-2-(2-ethyl-butoxy)-benzaldehyde
    • CID 82926311
    • Benzaldehyde, 5-chloro-2-(2-ethylbutoxy)-
    • 5-chloro-2-(2-ethylbutoxy)benzaldehyde
    • Inchi: 1S/C13H17ClO2/c1-3-10(4-2)9-16-13-6-5-12(14)7-11(13)8-15/h5-8,10H,3-4,9H2,1-2H3
    • InChI Key: QZUGUWSSLSAFJH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=O)C=1)OCC(CC)CC

Computed Properties

  • Exact Mass: 240.092
  • Monoisotopic Mass: 240.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 334.3±22.0 °C(Predicted)
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